9H-Carbazol-1-amine
Overview
Description
9H-Carbazol-1-amine is a compound with the molecular formula C12H10N2 . It is also known by other names such as 9H-Carbazolamine and 1-Aminocarbazole . The molecular weight of this compound is 182.22 g/mol .
Synthesis Analysis
Carbazole derivatives, including 9H-Carbazol-1-amine, have been synthesized for many years due to their high hole transporting capabilities and strong fluorescence . Carbazole can be easily functionalized at the N-position and then covalently linked with other monomers . A novel monomer with EDOT as the end units and 3,6-linked N-ethyl-carbazole (NEtCz) as the inner unit spaced by vinylene has been synthesized by the Horner-Wadsworth-Emmons reaction .Molecular Structure Analysis
The molecular structure of 9H-Carbazol-1-amine consists of a three-ring system containing a pyrrole ring fused on either side to a benzene ring . The InChI representation of the molecule isInChI=1S/C12H10N2/c13-10-6-3-5-9-8-4-1-2-7-11(8)14-12(9)10/h1-7,14H,13H2
. Chemical Reactions Analysis
Carbazole-based compounds, including 9H-Carbazol-1-amine, are particularly attractive due to their important photochemical and thermal stability and good hole-transport ability . They have been used in a broad range of applications, such as biosensors, corrosion inhibition, photovoltaics, electroluminescent devices, field-effect transistors, and supercapacitors .Physical And Chemical Properties Analysis
9H-Carbazol-1-amine has a molecular weight of 182.22 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 1 . The compound has a rotatable bond count of 0 . The exact mass and the monoisotopic mass of the compound are 182.084398327 g/mol . The topological polar surface area of the compound is 41.8 Ų .Scientific Research Applications
Optoelectronic Applications
9H-Carbazol-1-amine and its derivatives, such as polycarbazole, have excellent optoelectronic properties, high charge carrier mobility, and excellent morphological stability . These properties make them potential candidates in the field of nanodevices, rechargeable batteries, and electrochemical transistors .
Photocopiers
The first endeavors were carried out to study the considerable photoconductive properties of PVK, poly (N-vinyl carbazole) in photocopiers . PVK is a polymer with excellent optoelectronics as well as photoconductive properties and good thermo-gravimetric stability .
Organic LEDs
PVK has been employed in white organic LEDs, providing excellent optoelectronics .
Insulation Technologies
PVK’s good thermo-gravimetric stability has made it useful in insulation technologies .
Electrophotography
PVK’s excellent optoelectronics and photoconductive properties have also found application in electrophotography .
Diabetes Treatment
Carbazole derivatives have gained a lot of attention in medicinal chemistry over the last few decades due to their wide range of biological and pharmacological properties . They have been found to reduce oxidative stress, block adrenergic hyperactivation, prevent damage to pancreatic cells, and modulate carbohydrate metabolism . This makes them potentially useful in the treatment of diabetes .
Antibacterial Applications
Carbazole derivatives have shown promising antibacterial properties .
Antitumor Applications
Carbazole derivatives have also shown potential for antitumor applications .
Mechanism of Action
Target of Action
9H-Carbazol-1-amine primarily targets the Ferredoxin CarAc and the Terminal oxygenase component of carbazole . These targets play a crucial role in the conversion of carbazole into 2-aminobiphenyl-2,3-diol .
Mode of Action
The compound interacts with its targets by acting as a mediator in the electron transfer from CarAd to CarAa . This interaction leads to changes in the targets, facilitating the conversion of carbazole into 2-aminobiphenyl-2,3-diol .
Biochemical Pathways
The affected pathway involves the conversion of carbazole into 2-aminobiphenyl-2,3-diol This conversion is facilitated by the action of 9H-Carbazol-1-amine on its primary targets
Result of Action
The molecular and cellular effects of 9H-Carbazol-1-amine’s action involve the conversion of carbazole into 2-aminobiphenyl-2,3-diol . This conversion is facilitated by the compound’s interaction with its primary targets.
Action Environment
The action, efficacy, and stability of 9H-Carbazol-1-amine can be influenced by various environmental factors. For instance, the compound’s action can be enhanced when co-cultivated with biphenyl . .
Future Directions
While specific future directions for 9H-Carbazol-1-amine were not found in the search results, carbazole derivatives have been the subject of ongoing research due to their versatility in functionalization, good chemical and environmental stability, and excellent charge transport ability . They have potential applications in various fields such as solar cells, anti-corrosion, sensors, and photovoltaic devices .
properties
IUPAC Name |
9H-carbazol-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2/c13-10-6-3-5-9-8-4-1-2-7-11(8)14-12(9)10/h1-7,14H,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJKJAYFKPIUBAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2)C(=CC=C3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60940519 | |
Record name | 9H-Carbazol-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60940519 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9H-Carbazol-1-amine | |
CAS RN |
18992-86-4, 38886-78-1 | |
Record name | 9H-Carbazol-1-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18992-86-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 9H-Carbazol-1-amine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018992864 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 9H-Carbazolamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038886781 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 9H-Carbazol-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60940519 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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